Cas no 861444-92-0 (2-methyl-2-(oxan-4-yl)propanoic acid)

2-Methyl-2-(oxan-4-yl)propanoic acid is a versatile carboxylic acid derivative featuring a tetrahydropyran (oxane) ring, which enhances its steric and electronic properties. The compound's unique structure, combining a quaternary carbon center with a cyclic ether moiety, makes it valuable in synthetic organic chemistry, particularly as a chiral building block or intermediate in pharmaceutical and agrochemical applications. Its rigid framework can influence stereoselectivity in reactions, while the carboxylic acid group allows for further functionalization. The oxane ring contributes to improved solubility and stability compared to purely aliphatic analogs. This compound is particularly useful in the development of biologically active molecules, where its structural features can modulate pharmacokinetic properties.

2-methyl-2-(oxan-4-yl)propanoic acid structure

861444-92-0 structure

Product Name:2-methyl-2-(oxan-4-yl)propanoic acid

CAS No:861444-92-0

MF:C₉H₁₆O₃

MW:172.221543312073

MDL:MFCD18374731

CID:2133876

PubChem ID:66888595

Update Time:2025-06-07

2-methyl-2-(oxan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(tetrahydro-2H-pyran-4-yl)-2-methylpropanoic acid
- 2-Methyl-2-(tetrahydro-pyran-4-yl)-propionic acid
- 2-methyl-2-(oxan-4-yl)propanoic acid
- Tetrahydro-α,α-dimethyl-2H-pyran-4-acetic acid (ACI)
- 2-Methyl-2-(tetrahydro-2H-pyran-4-yl)propanoic acid
- 2-Methyl-2-(tetrahydropyran-4-yl)propanoic acid
- 2-Methyl-2-(tetrahydropyran-4-yl)propionic acid
- MDL： MFCD18374731
- Inchi： 1S/C9H16O3/c1-9(2,8(10)11)7-3-5-12-6-4-7/h7H,3-6H2,1-2H3,(H,10,11)
- InChI Key： WSSGLIOHZIVSFE-UHFFFAOYSA-N
- SMILES： O=C(C(C1CCOCC1)(C)C)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2

2-methyl-2-(oxan-4-yl)propanoic acid Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0512-1g	2-Methyl-2-(tetrahydro-pyran-4-yl)-propionic acid	861444-92-0	97%	1g	3222.56CNY	2021-05-07
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0512-250mg	2-Methyl-2-(tetrahydro-pyran-4-yl)-propionic acid	861444-92-0	97%	250mg	1441.67CNY	2021-05-07
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